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Compound of Interest

Compound Name: 2,5-Dichlorobenzaldehyde

Cat. No.: B1346813 Get Quote

An In-depth Technical Guide to 2,5-Dichlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dichlorobenzaldehyde is a chlorinated aromatic aldehyde that serves as a crucial

intermediate in the synthesis of a wide array of chemical compounds.[1] Its disubstituted phenyl

ring and reactive aldehyde group make it a versatile building block in the pharmaceutical,

agrochemical, and specialty chemical industries.[1] This document provides a comprehensive

overview of its chemical and physical properties, synthesis, and applications, with a focus on its

relevance to research and development.

Chemical and Physical Properties
2,5-Dichlorobenzaldehyde is typically an off-white to yellow crystalline powder.[1][2] It is

soluble in organic solvents such as ethanol and ether, but has limited solubility in water.[3]
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Identifier Value

CAS Number 6361-23-5[4]

Molecular Formula C₇H₄Cl₂O[3]

Molecular Weight 175.01 g/mol [4][5]

InChI
InChI=1S/C7H4Cl2O/c8-6-1-2-7(9)5(3-6)4-

10/h1-4H[4]

InChIKey BUXHYMZMVMNDMG-UHFFFAOYSA-N[6][4]

SMILES O=Cc1cc(Cl)ccc1Cl[2][6]

Synonyms Benzaldehyde, 2,5-dichloro-[3]

Physical Properties
Property Value

Appearance Off-white to yellow crystal powder[1]

Melting Point 54-58 °C[7]

Boiling Point 231-233 °C[7]

Flash Point 110 °C (closed cup)[4]

Purity Typically ≥96%[4]

Synthesis
A common laboratory-scale synthesis of 2,5-Dichlorobenzaldehyde involves the oxidation of

2,5-dichlorobenzyl alcohol.

Experimental Protocol: Oxidation of 2,5-Dichlorobenzyl
Alcohol
This protocol describes the synthesis of 2,5-dichlorobenzaldehyde from 2,5-

dichlorobenzenemethanol using cobalt ferrite (CoFe₂O₄) magnetic nanoparticles as a catalyst

and Oxone as the oxidizing agent.
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Materials:

2,5-dichlorobenzenemethanol (1 mmol)

Water (1 mL)

CoFe₂O₄ magnetic nanoparticles (11.8 mg, 5 mol%)

Oxone (potassium peroxymonosulfate) (0.6 mmol)

Dichloromethane

Anhydrous magnesium sulfate

Silica gel for column chromatography

Ethyl acetate and cyclohexane for thin-layer chromatography (TLC)

Procedure:

To a round-bottom flask, add 2,5-dichlorobenzenemethanol (1 mmol), water (1 mL), and

CoFe₂O₄ magnetic nanoparticles (11.8 mg, 5 mol%).[8]

Stir the reaction mixture for 2 minutes.[8]

Add Oxone (0.6 mmol) in three portions.[8]

Stir the reaction mixture at room temperature.[8]

Monitor the progress of the reaction using thin-layer chromatography (TLC) with an eluent of

ethyl acetate-cyclohexane (2:10, v/v).[8]

Upon completion of the reaction, extract the product with dichloromethane.[8]

Remove the solvent by distillation under reduced pressure to obtain the crude product.[8]

Purify the crude product using silica gel column chromatography to yield pure 2,5-
dichlorobenzaldehyde.[8][9]
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Dry the organic phase with anhydrous magnesium sulfate.[8]

Reaction Setup
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Caption: Workflow for the synthesis of 2,5-Dichlorobenzaldehyde.

Reactivity and Applications
The chemical reactivity of 2,5-Dichlorobenzaldehyde is dominated by the aldehyde functional

group and influenced by the two chlorine atoms on the aromatic ring. It readily undergoes

nucleophilic addition and substitution reactions.[1] A key reaction is its oxidation to the

corresponding carboxylic acid.[3]

This versatile intermediate is widely used in:

Pharmaceutical Synthesis: It is a key starting material for various active pharmaceutical

ingredients (APIs), including anti-inflammatory, analgesic, antibacterial, antifungal, and

anticancer drugs, as well as agents for the central nervous system. It is also used as a

building block for the synthesis of the anticancer drug etoposide.[3]

Agrochemicals: It is employed in the manufacturing of insecticides, herbicides, and

fungicides.[6]

Dyes and Pigments: The compound serves as a raw material for the preparation of certain

azo dyes and organic pigments.[6]

Material Science: It has applications in the development of specialty polymers and liquid

crystal monomers for displays.

Research: It has been investigated as a potential optical probe for detecting

methyltransferase activity and for its role in inhibiting cancer cell proliferation by binding to

survivin.[3]
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Caption: Role as a versatile chemical intermediate.

Safety and Handling
2,5-Dichlorobenzaldehyde is considered a hazardous substance. It can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[6][4] Some classifications also

indicate that it can cause severe skin burns and eye damage.[5]

Hazard Statements:

H315: Causes skin irritation[6][4]

H319: Causes serious eye irritation[6][4]

H335: May cause respiratory irritation[6][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][4]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][4]

P302 + P352: IF ON SKIN: Wash with plenty of water.[6][4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6][4]

It is essential to handle this chemical in a well-ventilated area, preferably under a chemical

fume hood, while wearing appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.[10] Store in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346813#2-5-dichlorobenzaldehyde-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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